Cas no 41631-62-3 ( )

• Product Name: &nbsp
• CAS No: 41631-62-3
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• CID: 927175
• PubChem ID: 292693
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,3-benzothiazol-2-one
• 3-Phenylbenzothiazol-2(3H)-one
• 2-Phenyl-2-benzothiazolinon
• 3-phenyl-1,3-benzothiazol-2(3h)-one
• 3-Phenyl-2(3H)-benzothiazolon
• 3-Phenyl-2,3-dihydrobenzothiazol-2-on
• 3-Phenyl-3H-benzothiazol-2-on
• 3-phenyl-3H-benzothiazol-2-one
• 3-phenylbenzothiazol-2-one
• AC1L6IJC
• AC1Q6HVA
• AC1Q6MRD
• CTK1D7067
• NSC158618
• SureCN6365907
• 41631-62-3
• DTXSID80303501
• AKOS024323643
• NSC-158618
• 3-PHENYL-2(3H)-BENZOTHIAZOLONE
• SCHEMBL6365907
•  

• Inchi： 1S/C13H9NOS/c15-13-14(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-13/h1-9H
• InChI Key： BHPSZHMGNYEULP-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC=CC=2)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 227.04057
• Monoisotopic Mass: 227.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31
• LogP: 3.05220